Cas no 1199773-21-1 (3-Bromo-2-methyl-6-morpholinopyridine)

• Product Name: 3-Bromo-2-methyl-6-morpholinopyridine
• CAS No: 1199773-21-1
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD13195775
• CID: 857305
• PubChem ID: 53217360
• Update Time: 2025-06-23

3-Bromo-2-methyl-6-morpholinopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromo-6-methylpyridin-2-yl)morpholine
• 3-Bromo-2-methyl-6-morpholinopyridine
• Morpholine, 4-(5-bromo-6-methyl-2-pyridinyl)-
• ZXB77321
• CS-0207801
• 4-(5-Bromo-6-methyl-2-pyridinyl)morpholine
• MFCD13195775
• 1199773-21-1
• SCHEMBL9996994
• BS-20034
• DB-366074
• JPBCOHGBRRIGPI-UHFFFAOYSA-N
• DTXSID20682403
• AKOS015834137

• MDL： MFCD13195775
• Inchi： 1S/C10H13BrN2O/c1-8-9(11)2-3-10(12-8)13-4-6-14-7-5-13/h2-3H,4-7H2,1H3
• InChI Key： JPBCOHGBRRIGPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1C)N1CCOCC1

Computed Properties

• Exact Mass: 256.02100
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 2.05410

Additional information on 3-Bromo-2-methyl-6-morpholinopyridine

Introduction to 3-Bromo-2-methyl-6-morpholinopyridine (CAS No. 1199773-21-1)

3-Bromo-2-methyl-6-morpholinopyridine, identified by its Chemical Abstracts Service (CAS) number 1199773-21-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule combines a pyridine core with bromine and morpholine substituents, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural features of this compound have garnered attention for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The molecular structure of 3-Bromo-2-methyl-6-morpholinopyridine consists of a pyridine ring substituted at the 3-position with a bromine atom, at the 2-position with a methyl group, and at the 6-position with a morpholine moiety. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of the bromine atom enhances its reactivity, making it a valuable precursor for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, often employed in the synthesis of small-molecule inhibitors and agonists.

In recent years, 3-Bromo-2-methyl-6-morpholinopyridine has been explored as a key building block in the development of drugs for neurological diseases. Its pyridine core is commonly found in many pharmacologically active compounds, including antipsychotics, antidepressants, and anticonvulsants. The morpholine substituent, in particular, is known for its ability to modulate receptor activity and improve drug solubility and bioavailability. Preclinical studies have demonstrated that derivatives of this compound exhibit promising effects on central nervous system (CNS) receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

Moreover, the brominated nature of 3-Bromo-2-methyl-6-morpholinopyridine allows for further derivatization into more complex scaffolds through palladium-catalyzed reactions. These transformations have led to the discovery of novel compounds with enhanced pharmacological profiles. For instance, researchers have synthesized analogs of this molecule that exhibit potent anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). Such findings highlight the compound's significance as a scaffold for developing treatments against chronic inflammatory diseases.

The pharmaceutical industry has shown considerable interest in leveraging 3-Bromo-2-methyl-6-morpholinopyridine for drug development due to its synthetic accessibility and biological relevance. Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising derivatives. Virtual screening techniques have been employed to predict binding affinities and optimize lead compounds derived from this scaffold. These computational approaches complement traditional synthetic strategies, enabling researchers to design molecules with tailored pharmacokinetic properties.

Recent breakthroughs in medicinal chemistry have also underscored the importance of 3-Bromo-2-methyl-6-morpholinopyridine in addressing emerging therapeutic challenges. For example, studies have investigated its role in developing treatments for neurodegenerative disorders such as Alzheimer's disease and Huntington's disease. The morpholine group's ability to interact with amyloid-beta plaques and tau protein aggregates has been explored as a potential mechanism for disease modulation. Additionally, derivatives of this compound have shown promise in preclinical models for treating pain syndromes by modulating voltage-gated sodium channels.

The versatility of 3-Bromo-2-methyl-6-morpholinopyridine extends beyond CNS applications. It has been utilized in the synthesis of compounds targeting other physiological pathways, including those involved in cancer metabolism and immune responses. Researchers have explored its derivatives as inhibitors of kinases and other enzymes implicated in tumor growth and progression. The morpholine moiety's ability to enhance binding affinity to biological targets has made it an attractive feature for designing molecules with improved therapeutic efficacy.

In conclusion,3-Bromo-2-methyl-6-morpholinopyridine (CAS No. 1199773-21-1) represents a cornerstone compound in modern drug discovery. Its unique structural attributes enable diverse synthetic possibilities while offering biological relevance across multiple therapeutic areas. As research continues to uncover new applications for this molecule, it is poised to remain a critical component in the development of next-generation pharmaceuticals aimed at addressing some of humanity's most pressing health challenges.